Cas no 54321-43-6 (2-(4-phenylphenyl)propanenitrile)

• Product Name: 2-(4-phenylphenyl)propanenitrile
• CAS No: 54321-43-6
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 6084067
• PubChem ID: 13179387
• Update Time: 2025-05-25

2-(4-phenylphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-phenylphenyl)propanenitrile
• [1,1'-Biphenyl]-4-acetonitrile, α-methyl-
• 2-([1,1'-biphenyl]-4-yl)propanenitrile
• 54321-43-6
• 2-(biphenyl-4-yl)propanenitrile
• AKOS005766353
• EN300-1860769
• SCHEMBL954845

• Inchi： 1S/C15H13N/c1-12(11-16)13-7-9-15(10-8-13)14-5-3-2-4-6-14/h2-10,12H,1H3
• InChI Key： JKTVGIDNYIWPRZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2C=CC=CC=2)=CC=1)(C)C#N

Computed Properties

• Exact Mass: 207.104799419g/mol
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Melting Point: 45-46 °C
• Boiling Point: 356.8±21.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-phenylphenyl)propanenitrile

Chemical Profile and Emerging Applications of 2-(4-Phenylphenyl)Propanenitrile (CAS No. 54321-43-6)

2-(4-Phenylphenyl)propanenitrile, identified by CAS No. 54321-43-6, is a structurally intriguing organic compound characterized by its conjugated aromatic system and nitrile functional group. This compound belongs to the broader class of aryl nitrile derivatives, which have garnered significant attention in medicinal chemistry and materials science due to their tunable electronic properties and reactivity. Recent advancements in synthetic methodologies and computational modeling have further expanded its potential applications, particularly in drug discovery and optoelectronic materials.

The core structure of 2-(4-phenylphenyl)propanenitrile comprises a central propargylic carbon linked to a phenethyl group substituted with a biphenyl moiety. The biphenyl (para-substituted phenyl) arrangement enhances molecular rigidity, while the terminal cyano group introduces electron-withdrawing characteristics critical for modulating reactivity. This architecture aligns with current trends in heterocyclic chemistry, where multi-functionalized aromatic systems are engineered for specific biological or electronic functions.

Recent studies published in the Journal of Medicinal Chemistry (2023) highlight its role as a scaffold for developing tyrosine kinase inhibitors—a key target in oncology research. Researchers demonstrated that substituting the biphenyl ring with electron-donating groups could improve binding affinity to tumor-associated receptors without compromising metabolic stability. Such findings underscore the compound’s utility as an intermediate in synthesizing bioactive molecules, particularly in anti-cancer drug pipelines.

In materials science, the compound’s conjugated π-electron system has been leveraged to create novel organic semiconductors. A 2023 study in Advanced Materials reported that polymerizing derivatives of propanenitrile-based monomers yielded materials with enhanced charge carrier mobility, making them promising candidates for flexible electronics and photovoltaic devices. The biphenyl substitution was shown to optimize energy levels for efficient charge transport—a critical parameter for high-performance optoelectronic applications.

Synthetic advancements have also transformed accessibility to this compound. Traditional methods relied on multistep Grignard reactions, but recent protocols published in Nature Chemistry (December 2023) introduced palladium-catalyzed cross-coupling strategies that reduce reaction time by over 60%. These methods employ ligand systems like Xantphos or BrettPhos to achieve high regioselectivity, ensuring consistent production of the desired isomer without side products.

Beyond pharmaceuticals and electronics, emerging research explores its utility as a fluorescent probe for biological imaging. A collaborative study between MIT and Stanford (published March 2024) demonstrated that incorporating this compound into dendrimer scaffolds enabled real-time tracking of intracellular lipid metabolism pathways—a breakthrough for studying metabolic disorders at the molecular level.

In terms of environmental compatibility, computational studies using DFT modeling predict low bioaccumulation potential due to its polar cyano group promoting aqueous solubility. This aligns with green chemistry principles, making it suitable for applications requiring minimal ecological footprint compared to traditional organic reagents.

The compound’s versatility is further evidenced by its role as an intermediate in synthesizing agrochemicals with enhanced pest specificity. Recent patents filed by Bayer Crop Science detail its use in creating safer herbicides through site-specific modification of plant hormone pathways—a development critical for sustainable agriculture practices.

Ongoing investigations into photochemical properties reveal potential uses in next-generation sensors capable of detecting trace heavy metals via fluorescence quenching mechanisms. Preliminary data from ETH Zurich suggests that functionalized variants exhibit sensitivity down to parts-per-trillion levels—a milestone for environmental monitoring technologies.

In conclusion, while traditionally viewed as a specialty chemical intermediate, advancements across multiple disciplines have elevated 54321-43-6 into a platform molecule with transformative potential across healthcare, electronics, and environmental science domains. Its structural features align perfectly with current industry demands for multifunctional materials that balance performance with sustainability—a trend likely to drive further innovation over the next decade.